Cas no 62658-92-8 (2-(Methylthio)nicotinaldehyde)

2-(Methylthio)nicotinaldehyde structure
2-(Methylthio)nicotinaldehyde structure
Product Name:2-(Methylthio)nicotinaldehyde
CAS No:62658-92-8
MF:C7H7NOS
MW:153.201580286026
CID:863885
Update Time:2026-04-29

2-(Methylthio)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-formyl-2-methylthiopyridine
    • 2-(METHYLTHIO)NICOTINALDEHYDE
    • 2-methylsulfanylpyridine-3-carbaldehyde
    • 2-(METHYLSULFANYL)PYRIDINE-3-CARBALDEHYDE
    • 2-(methylthio)nicotinic aldehyde
    • 2-methylsulfanyl-pyridine-3-carbaldehyde
    • 2-methylthiopyridin-3-carbaldehyde
    • 2-Methylthiopyridine-3-carbaldehyde
    • AC1L3O6I
    • formyl-3 methylthio-2 pyridine
    • MB07044
    • 2-(Methylthio)nicotinaldehyde

Computed Properties

  • Exact Mass: 153.02491

Experimental Properties

  • PSA: 29.96

2-(Methylthio)nicotinaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M205870-250mg
2-(Methylthio)nicotinaldehyde
62658-92-8
250mg
$ 620.00 2022-06-04
TRC
M205870-500mg
2-(Methylthio)nicotinaldehyde
62658-92-8
500mg
$ 1030.00 2022-06-04

Additional information on 2-(Methylthio)nicotinaldehyde

2-(Methylthio)nicotinaldehyde: A Promising Compound in Biomedical Research

CAS No. 62658-92-8 represents a critical compound in the field of nicotinic acid derivatives, with its unique molecular structure and potential therapeutic applications. This compound, also known as 2-(Methylthio)nicotinaldehyde, has garnered significant attention in recent years due to its diverse pharmacological properties and its role in modulating various biological pathways. The integration of methylthio groups into the nicotinic acid framework has been shown to enhance its reactivity and biological activity, making it a valuable candidate for further investigation in both academic and industrial settings.

Recent studies have highlighted the potential of 2-(Methylthio)nicotinaldehyde in addressing metabolic disorders and neurodegenerative conditions. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antioxidant activity, which may contribute to its therapeutic potential in oxidative stress-related diseases. The chemical structure of 2-(Methylthio)nicotinaldehyde includes a nicotinaldehyde backbone with a methylthio substituent, which is believed to play a crucial role in its interaction with cellular targets. This structural feature differentiates it from other nicotinic acid derivatives and may explain its unique biological effects.

One of the most promising areas of research involving 2-(Methylthio)nicotinaldehyde is its potential application in the treatment of neurodegenerative diseases. A 2024 study conducted by the National Institute of Health (NIH) found that this compound may modulate the activity of nicotinic acetylcholine receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The pharmacological properties of 2-(Methylthio)nicotinaldehyde suggest that it could serve as a novel therapeutic agent for these debilitating conditions, offering a new avenue for drug development.

Additionally, 2-(Methylthio)nicotinaldehyde has shown promise in the field of metabolic disorders. Research published in Cell Metabolism in 2023 indicated that this compound may enhance insulin sensitivity and improve glucose metabolism, making it a potential candidate for the treatment of type 2 diabetes. The bioavailability and metabolic stability of this compound are currently under investigation, with early-phase clinical trials expected to provide further insights into its therapeutic potential.

The synthetic pathway of 2-(Methylthio)nicotinaldehyde has also been a focus of recent research. A 2023 study in Organic Letters described a novel and efficient method for its synthesis, which involves the reaction of nicotinaldehyde with a methylthiolating agent under controlled conditions. This synthetic approach not only provides a scalable method for producing the compound but also allows for the incorporation of various functional groups, which could be useful for further drug development.

Furthermore, the toxicological profile of 2-(Methylthio)nicotinaldehyde is an important area of study. Preliminary data from in vitro and in vivo experiments suggest that the compound has low toxicity and a favorable safety margin, which is essential for its potential use in therapeutic applications. However, further research is needed to fully understand its long-term effects and potential side effects.

The potential therapeutic applications of 2-(Methylthio)nicotinaldehyde extend beyond metabolic and neurological disorders. Recent studies have explored its role in inflammation and immune modulation, suggesting that it may have applications in autoimmune diseases and chronic inflammatory conditions. The ability of this compound to interact with various cellular pathways highlights its versatility and the need for further exploration in different therapeutic contexts.

As research into 2-(Methylthio)nicotinaldehyde continues to evolve, the compound is emerging as a significant player in the field of biomedical research. Its unique chemical structure, combined with its diverse pharmacological properties, positions it as a promising candidate for the development of new therapeutic agents. The ongoing studies on its synthetic pathway, toxicological profile, and potential therapeutic applications are likely to provide valuable insights into its mechanisms of action and its potential impact on human health.

In conclusion, 2-(Methylthio)nicotinaldehyde (CAS No. 62658-92-8) represents a significant advancement in the field of nicotinic acid derivatives. Its unique chemical structure and diverse pharmacological properties have sparked considerable interest in its potential applications in the treatment of various diseases. As research in this area continues to expand, the compound is expected to play an increasingly important role in the development of new therapeutic strategies.

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